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Compound of Interest

Compound Name: 4-Chloro-3-nitropyridine

Cat. No.: B021940 Get Quote

Physicochemical and Spectroscopic Properties
4-Chloro-3-nitropyridine is a yellow crystalline solid at room temperature.[1] It is recognized

as a versatile building block in organic synthesis due to its unique electronic properties and

reactivity.[2][3] The compound is generally insoluble in water.[4][5][6]

Table 1: Physicochemical Properties of 4-Chloro-3-nitropyridine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b021940?utm_src=pdf-interest
https://www.benchchem.com/product/b021940?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL1936414&productDescription=4-CHLRO-3-NTROPYRIDN+95+MA+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.nbinno.com/pharmaceutical-intermediates/4-chloro-3-nitropyridine-pharmaceutical-intermediate-organic-synthesis-vh
https://www.chemimpex.com/products/28642
https://www.chembk.com/en/chem/4-Chlor-3-nitropyridine
https://www.chemwhat.com/4-chloro-3-nitropyridine-cas-13091-23-1/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0471099.htm
https://www.benchchem.com/product/b021940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 13091-23-1 [1][7][8]

Molecular Formula C₅H₃ClN₂O₂ [3][4][7]

Molecular Weight 158.54 g/mol [3][7][8]

Appearance
Yellow to light brown crystalline

solid
[1][3][5]

Melting Point 35 - 41 °C / 95 - 105.8 °F [1][3][4][7]

Boiling Point 247 °C / 476.6 °F [1]

95 °C @ 5 Torr [4]

158 °C @ 25 Torr [9]

Flash Point 103 °C / 217.4 °F [1][4]

Solubility Insoluble in water [4][5][6]

log Pow 0.703 [10]

Density 1.489 ± 0.06 g/cm³ (Predicted) [4]

SMILES String
[O-]--INVALID-LINK--

c1cnccc1Cl
[7]

InChI Key
JOTRPRKONYTVBV-

UHFFFAOYSA-N
[7][8][9]

Spectroscopic data, including ¹H NMR, IR, and Mass Spectrometry, are available for this

compound, providing essential tools for its characterization.[11][12]

Synthesis of 4-Chloro-3-nitropyridine
A common synthetic route to 4-chloro-3-nitropyridine involves the chlorination of 3-nitro-4-

pyridinol.[6]
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Caption: General synthesis workflow for 4-Chloro-3-nitropyridine.

Experimental Protocol: Synthesis from 3-Nitro-4-
pyridinol
This protocol is based on a general procedure for the conversion of hydroxypyridines to

chloropyridines.[6]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, suspend 3-nitro-4-pyridinol (20 g, 143 mmol) in toluene (300 mL).[6]

Reagent Addition: Cool the suspension to 0 °C in an ice bath. Slowly add phosphorus

oxychloride (e.g., POCl₃) or a similar chlorinating agent like phosphorus pentachloride (PCl₅)

(a typical molar excess of 2-3 equivalents is used).[6]

Reaction Conditions: Allow the mixture to warm to room temperature and then heat to reflux

(approximately 110 °C). Maintain the reflux for 16 hours or until the reaction is complete, as

monitored by Thin Layer Chromatography (TLC).[6]

Work-up: After cooling the mixture to room temperature, carefully remove the solvent and

excess chlorinating agent under reduced pressure.[6]

Isolation: Cautiously pour the residue into ice water. Neutralize the solution by adjusting the

pH to ~10 with a base such as potassium carbonate.[6]

Extraction and Purification: Extract the aqueous phase multiple times with a suitable organic

solvent like ethyl acetate. Combine the organic layers, wash with water and then with brine,
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dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the

crude product, which can be further purified if necessary.[6]

Chemical Reactivity and Key Reactions
The chemical behavior of 4-chloro-3-nitropyridine is dominated by the electronic properties of

the pyridine ring, which is inherently electron-deficient. This effect is significantly amplified by

the strong electron-withdrawing nitro (-NO₂) group at the C3 position, making the C4 carbon,

attached to the chlorine, highly electrophilic.[13]

Nucleophilic Aromatic Substitution (SNAr)
The primary reaction mechanism for 4-chloro-3-nitropyridine is Nucleophilic Aromatic

Substitution (SNAr).[13] This reaction is fundamental for introducing a wide variety of functional

groups by displacing the chloride leaving group.[13][14][15]

The SNAr mechanism proceeds via a two-step addition-elimination process. The initial, rate-

determining step is the attack of a nucleophile on the C4 carbon. This forms a resonance-

stabilized anionic intermediate known as a Meisenheimer complex.[13][15][16] The negative

charge is delocalized across the pyridine ring and onto the nitro group, which stabilizes the

intermediate. In the second, faster step, the chloride ion is eliminated, restoring the aromaticity

of the ring to yield the final product.[13]
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SNAr Mechanism
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Caption: Logical workflow of the SNAr addition-elimination mechanism.

This protocol is a representative example for reacting 4-chloro-3-nitropyridine with an amine

nucleophile.[15]

Reaction Setup: Dissolve 4-chloro-3-nitropyridine (1.0 equivalent) in a suitable anhydrous

solvent (e.g., ethanol, isopropanol, or DMF) in a round-bottom flask equipped with a

magnetic stirrer and reflux condenser.

Reagent Addition: Add the amine nucleophile (1.0-1.2 equivalents) to the solution. If the

amine is used as a salt, or to scavenge the HCl byproduct, add a non-nucleophilic base like

triethylamine (1.2-1.5 equivalents) or potassium carbonate.

Reaction Conditions: Heat the mixture to an appropriate temperature (e.g., 80 °C or reflux)

and maintain for 2-6 hours.[15] Monitor the reaction's progress by TLC.
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Work-up and Isolation: Once the starting material is consumed, cool the reaction to room

temperature. If a precipitate forms, it can be collected by filtration. Alternatively, the solvent

can be removed under reduced pressure, and the residue can be partitioned between water

and an organic solvent (e.g., ethyl acetate). The organic layer is then washed, dried, and

concentrated.

Purification: The crude product can be purified by recrystallization or column

chromatography.

Suzuki-Miyaura Cross-Coupling
4-Chloro-3-nitropyridine is a suitable substrate for palladium-catalyzed Suzuki-Miyaura cross-

coupling reactions.[17][18] This powerful C-C bond-forming reaction is used to couple the

pyridine core with various aryl or vinyl boronic acids or their esters, providing access to

complex biaryl and heteroaryl structures that are valuable scaffolds in drug discovery.[18][19]

[20]

The catalytic cycle involves three main steps:

Oxidative Addition: The Pd(0) catalyst adds to the C-Cl bond of the nitropyridine, forming a

Pd(II) complex.[19][20]

Transmetalation: In the presence of a base, the organic group from the boronic acid

derivative is transferred to the palladium center, displacing the halide.[19][21]

Reductive Elimination: The two organic groups on the palladium complex couple and are

eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst.[19][20]

Suzuki-Miyaura Catalytic Cycle

Pd(0) Catalyst Oxidative Addition
(Ar-Cl) Ar-Pd(II)-Cl Transmetalation

(R-B(OH)₂, Base)
Ar-Pd(II)-R

Reductive Elimination Ar-R Product

Click to download full resolution via product page
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

This protocol provides a starting point for the Suzuki coupling of 4-chloro-3-nitropyridine.[18]

Reaction Setup: To an oven-dried flask under an inert atmosphere (e.g., Nitrogen or Argon),

add 4-chloro-3-nitropyridine (1.0 equiv.), the arylboronic acid (1.1-1.5 equiv.), a palladium

catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, K₃PO₄, or Cs₂CO₃, 2-3

equiv.).

Solvent Addition: Add a degassed solvent system, such as a mixture of dioxane and water or

toluene and water.

Reaction Conditions: Heat the mixture to 80-100 °C and stir for 4-24 hours, monitoring by

TLC or LC-MS.

Work-up: After cooling, dilute the reaction mixture with water and extract with an organic

solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate. Purify the crude product via flash column chromatography.

Applications
4-Chloro-3-nitropyridine is a crucial intermediate with diverse applications in several key

areas of chemistry.[2][22]

Pharmaceutical Synthesis: It is a vital building block for developing new pharmaceutical

agents.[2][3] It serves as a precursor in the synthesis of compounds targeting various

therapeutic areas, including anti-cancer, anti-inflammatory, and anti-infective agents.[3][23] It

has also been used in the synthesis of high-affinity CRF receptor ligands.[17]

Agrochemical Production: The compound is used in the synthesis of certain herbicides and

pesticides, contributing to crop protection.[2][3]

Organic Synthesis: Its versatile reactivity makes it a foundational component for constructing

a wide array of complex organic molecules and novel materials.[2][22]

Material Science: It finds application in the creation of specialized polymers and coatings.[3]
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Research and Development: It is utilized in academic and industrial labs to study reaction

mechanisms and develop new synthetic methods.[3]

Safety and Handling
4-Chloro-3-nitropyridine is classified as hazardous and requires careful handling in a

controlled laboratory environment.[1][7]

Table 2: Safety and Handling Information
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Category Information Source(s)

Signal Word Danger [1][7][10]

GHS Hazard Statements H301: Toxic if swallowed. [7][8][10]

H318: Causes serious eye

damage.
[7][8]

Precautionary Statements

P264, P270, P280,

P301+P310,

P305+P351+P338, P405,

P501

[1][10]

First Aid Measures

Eyes: Rinse cautiously with

water for several minutes.

Immediately call a poison

center or doctor.

[1][10]

Skin: Wash off immediately

with plenty of water for at least

15 minutes.

[1][10]

Ingestion: Do NOT induce

vomiting. Immediately call a

poison center or doctor.

[1][10]

Inhalation: Remove to fresh

air. Give artificial respiration if

not breathing.

[1][10]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection/face shield, and a

suitable dust mask (e.g., N95).

[1][7]

Storage

Store locked up. Keep

containers tightly closed in a

dry, cool, and well-ventilated

place. Recommended to store

under an inert atmosphere and

refrigerated.

[1][5][7]
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Fire-fighting

Use water spray, carbon

dioxide (CO₂), dry chemical, or

alcohol-resistant foam.

[1]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases.
[1][10]

Hazardous Decomposition

Carbon monoxide (CO),

carbon dioxide (CO₂), nitrogen

oxides (NOx), hydrogen

chloride gas.

[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.chemistrysteps.com/nucleophilic-aromatic-substitution/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Nucleophilic_Aromatic_Substitution_on_Nitropyridines.pdf
https://en.wikipedia.org/wiki/Nucleophilic_aromatic_substitution
https://pubmed.ncbi.nlm.nih.gov/12482442/
https://pubmed.ncbi.nlm.nih.gov/12482442/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Suzuki_Coupling_of_4_Chloro_2_methyl_3_nitropyridine.pdf
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Suzuki-Miyaura_Coupling
https://myers.faculty.chemistry.harvard.edu/sites/g/files/omnuum7271/files/myers/files/12-the_suzuki_reaction.pdf
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.pharmaffiliates.com/en/13091-23-1-4-chloro-3-nitropyridine-pa270018947.html
https://ganapalifescience.com/product-list/13091-23-1-4/
https://www.benchchem.com/product/b021940#4-chloro-3-nitropyridine-cas-number-13091-23-1
https://www.benchchem.com/product/b021940#4-chloro-3-nitropyridine-cas-number-13091-23-1
https://www.benchchem.com/product/b021940#4-chloro-3-nitropyridine-cas-number-13091-23-1
https://www.benchchem.com/product/b021940#4-chloro-3-nitropyridine-cas-number-13091-23-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b021940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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